Cas no 1321771-68-9 ((2E)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)aminoprop-2-enenitrile)

• Product Name: (2E)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)aminoprop-2-enenitrile
• CAS No: 1321771-68-9
• MF: C₂₁H₁₉N₃S
• MW: 345.460663080215
• CID: 5998018
• PubChem ID: 5418975
• Update Time: 2025-10-19

(2E)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)aminoprop-2-enenitrile
• (2E)-2-[4-(4-ETHYLPHENYL)-1,3-THIAZOL-2-YL]-3-[(2-METHYLPHENYL)AMINO]PROP-2-ENENITRILE
• (E)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-(o-tolylamino)acrylonitrile
• F0760-1132
• 1321771-68-9
• (E)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(2-methylanilino)prop-2-enenitrile
• AKOS024599122

• Inchi： 1S/C21H19N3S/c1-3-16-8-10-17(11-9-16)20-14-25-21(24-20)18(12-22)13-23-19-7-5-4-6-15(19)2/h4-11,13-14,23H,3H2,1-2H3/b18-13+
• InChI Key： PAJUKOSLISUHOB-QGOAFFKASA-N
• SMILES： S1C=C(C2C=CC(=CC=2)CC)N=C1/C(/C#N)=C/NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 345.12996879g/mol
• Monoisotopic Mass: 345.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on (2E)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)aminoprop-2-enenitrile

Compound CAS No. 1321771-68-9: (2E)-2-[4-(4-Ethylphenyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)aminoprop-2-enenitrile

The compound with CAS No. 1321771-68-9, named as (2E)-2-[4-(4-Ethylphenyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)aminoprop-2-enenitrile, is a highly specialized organic compound with a complex structure. This compound belongs to the class of thiazole derivatives, which are widely studied for their potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The thiazole ring in this molecule plays a crucial role in determining its chemical reactivity and biological activity.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery. For instance, researchers have found that certain thiazole derivatives exhibit potent anti-inflammatory and antioxidant properties. In the case of CAS No. 1321771-68-9, the presence of a cyano group (CN) at the terminal position of the propenenitrile chain suggests potential applications in polymer chemistry, where nitriles are often used as precursors for polyamides and other functional polymers.

The 4-(4-Ethylphenyl) substituent attached to the thiazole ring introduces steric bulk and electronic effects that can influence the molecule's solubility and bioavailability. This feature is particularly significant in drug design, where optimizing these properties is essential for achieving effective therapeutic outcomes. Additionally, the (E)-configuration of the double bond in the propenenitrile chain ensures a specific spatial arrangement of substituents, which can impact both the molecule's stability and its interaction with biological targets.

From a synthetic perspective, the preparation of CAS No. 1321771-68-9 involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and possibly catalytic hydrogenation to achieve the desired stereochemistry. The synthesis pathway is designed to maximize yield while maintaining control over stereochemical outcomes, which are critical for ensuring the compound's efficacy in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of complex molecules like CAS No. 1321771-68-9 with high accuracy. For example, molecular docking studies have revealed potential binding modes of this compound with various enzyme targets, suggesting its potential as a lead compound in drug discovery programs targeting inflammatory diseases or neurodegenerative conditions.

In terms of applications, CAS No. 1321771-68-9 has shown promise in preliminary assays for its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. These findings align with broader trends in medicinal chemistry, where thiazole-containing compounds are increasingly being explored for their therapeutic potential.

Moreover, the presence of an aromatic amine group in this molecule makes it a candidate for further functionalization through coupling reactions or other transformations. Such modifications could expand its utility in areas such as fluorescence imaging agents or advanced materials with tailored electronic properties.

In conclusion, CAS No. 1321771-68-9 represents a sophisticated organic compound with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for further research and development.